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Compound of Interest

Compound Name: Lovastatin-d3

L  Get Quote

Cat. No.: B12421138

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Lovastatin-d3. The information is compiled from various safety data sheets (SDS) and
relevant research protocols to ensure a comprehensive understanding for laboratory personnel.
This document is intended for research use only and not for drug, household, or other uses.[1]

Chemical Identification

Identifier

Information

Product Name Lovastatin-d3

Synonyms Lovalip-d3; Mevacor-d3; Labeled Lovastatin[2]
CAS Number 1002345-93-8[2][3]
Chemical Formula C24H33D305[3]
Molecular Weight 407.56 g/mol

Labeled Lovastatin, intended for use as an
Application internal standard for the quantification of

Lovastatin by GC- or LC-mass spectrometry.

Hazard Identification
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Lovastatin-d3 is classified as a hazardous substance. The primary concerns are related to its

potential carcinogenic and reproductive toxicity. It may also cause an allergic skin reaction.

GHS Classification Summary

Hazard Class

Hazard Category

GHS Hazard Statement

H351: Suspected of causing

Carcinogenicity 2
cancer
) . H361: Suspected of damaging
Reproductive Toxicity 2 . )
fertility or the unborn child
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
Acute Toxicity (Oral) 4 H302: Harmful if swallowed
- o H372: Causes damage to
Specific Target Organ Toxicity
1 organs through prolonged or

(Repeated Exposure)

repeated exposure

GHS Label Elements

Element Description
Pictograms Health Hazard, Exclamation Mark
Signal Word Warning

Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

product.
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Aspect

Precaution

Handling

Obtain special instructions before use. Do not
handle until all safety precautions have been
read and understood. Avoid breathing dust,
fume, gas, mist, vapors, or spray. Contaminated
work clothing should not be allowed out of the
workplace. Avoid contact with skin, eyes, and
clothing. Use only in areas with appropriate

exhaust ventilation.

Storage

Store locked up. Keep container tightly closed in
a dry, cool, and well-ventilated place.
Recommended storage temperature is
refrigerated (2-8°C) for long-term storage.
Protect from direct sunlight and sources of

ignition.

Incompatible Materials

Strong oxidizing agents.

First-Aid Measures

In case of exposure, immediate action is required.
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Exposure Route

First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation or
rash occurs, get medical advice/attention. Take
off contaminated clothing and wash it before

reuse.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention if
symptoms occur.
Clean mouth with water and drink plenty of
) water afterwards. Get medical attention if
Ingestion

symptoms occur. Do NOT induce vomiting

unless directed to do so by medical personnel.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling Lovastatin-d3.
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Protection Type

Specification

Eye/Face Protection

Use safety goggles with side protection that
comply with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.

Skin and Body Protection

Wear protective gloves and clothing. Chemical
protection gloves tested according to EN 374

are suitable.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.

Hygiene Measures

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before

breaks and after work.

Experimental Protocols

Lovastatin-d3 is primarily used as an internal standard in LC-MS/MS methods for the

quantification of Lovastatin in biological matrices such as human plasma.

Preparation of Stock and Standard Solutions

e Stock Solution Preparation:

o Accurately weigh a specific amount (e.g., 5 mg) of Lovastatin-d3.

o Dissolve it in a suitable solvent, such as methanol or acetonitrile, in a volumetric flask to

achieve a known concentration (e.g., 0.5 mg/mL).

o Store the stock solution in a refrigerator at 2-8°C.

o Working Standard Solution Preparation:
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o Prepare working standard solutions by diluting the stock solution with a mixture of
acetonitrile and water (e.g., 50:50 v/v) to achieve the desired concentrations for the
calibration curve.

Sample Preparation for LC-MS/MS Analysis (Plasma)

This protocol is a general example and may need optimization based on specific experimental
conditions.

 Aliquoting:
o Pipette a specific volume of the plasma sample (e.g., 200 uL) into a microcentrifuge tube.
« Internal Standard Spiking:

o Add a small volume (e.g., 20 pL) of the Lovastatin-d3 internal standard working solution
to the plasma sample.

» Protein Precipitation/Extraction:
o Add a protein precipitation agent, such as acetonitrile (e.g., 1 mL), to the plasma sample.
o Vortex the mixture for approximately 30 seconds.

o Centrifuge the sample at high speed (e.g., 17,110 g) for 10 minutes at 4°C to pellet the
precipitated proteins.

e Evaporation and Reconstitution:
o Transfer the supernatant to a clean glass tube.
o Evaporate the supernatant to dryness under a gentle stream of nitrogen.

o Reconstitute the dried residue in a specific volume (e.g., 120 L) of the mobile phase
(e.g., 30% methanol/0.2% formic acid/2 mM ammonium formate).

» Final Centrifugation and Injection:

o Centrifuge the reconstituted sample again under the same conditions as step 3.
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o Transfer the supernatant to an autosampler vial.
o Inject a specific volume (e.g., 20 pL) into the LC-MS/MS system for analysis.

Logical Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling a chemical substance
like Lovastatin-d3 in a laboratory setting.
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Receiving & Inspection

Initial Check

SDS Review & Risk Assessment

Proper Storage
(Refrigerated, Light-Protected)

Before Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed with Work

Experimental Use
(Weighing, Solution Prep)

Post-Experiment

Decontamination of Work Area

Collect Waste

Waste Disposal
(Approved Chemical Waste)

After Disposal

Remove & Dispose of PPE

Final Step

Hand Washing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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